Cas no 1782546-82-0 ((5-Chloro-indan-1-yl)-acetaldehyde)

• Product Name: (5-Chloro-indan-1-yl)-acetaldehyde
• CAS No: 1782546-82-0
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• CID: 5915995
• Update Time: 2026-03-11

(5-Chloro-indan-1-yl)-acetaldehyde Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-indan-1-yl)-acetaldehyde
• 1H-Indene-1-acetaldehyde, 5-chloro-2,3-dihydro-

• Inchi： 1S/C11H11ClO/c12-10-3-4-11-8(5-6-13)1-2-9(11)7-10/h3-4,6-8H,1-2,5H2
• InChI Key： AITDWLJPSHICLF-UHFFFAOYSA-N
• SMILES： C(C1CCC2=CC(Cl)=CC=C12)C=O

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 306.9±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (5-Chloro-indan-1-yl)-acetaldehyde

(5-Chloro-indan-1-yl)-acetaldehyde: A Comprehensive Overview

(5-Chloro-indan-1-yl)-acetaldehyde, identified by the CAS number 1782546-82-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in the development of novel materials, pharmaceuticals, and specialty chemicals.

The chemical structure of (5-Chloro-indan-1-yl)-acetaldehyde consists of an indane ring system substituted with a chlorine atom at the 5-position and an acetaldehyde group at the 1-position. This configuration imparts distinctive electronic and steric properties to the molecule, making it suitable for a wide range of chemical transformations. The indane framework, known for its stability and versatility, serves as a valuable scaffold for further functionalization.

Recent research has focused on the synthesis and characterization of (5-Chloro-indan-1-yl)-acetaldehyde. Scientists have explored various synthetic routes to optimize its production, including catalytic hydrogenation and cross-coupling reactions. These studies have not only improved the yield and purity of the compound but also provided insights into its reactivity under different conditions.

In terms of applications, (5-Chloro-indan-1-yl)-acetaldehyde has shown promise in the development of advanced materials. Its ability to undergo polymerization under specific conditions makes it a candidate for the creation of high-performance polymers with tailored properties. Additionally, this compound has been investigated for its potential use in drug delivery systems, where its unique chemical properties can enhance the efficacy and bioavailability of therapeutic agents.

The physical properties of (5-Chloro-indan-1-yl)-acetaldehyde are equally noteworthy. Its melting point, boiling point, and solubility characteristics have been extensively studied to understand its behavior under various environmental conditions. These properties are critical in determining its suitability for industrial applications and processing techniques.

Furthermore, recent studies have delved into the environmental impact and safety profile of (5-Chloro-indan-1-yl)-acetaldehyde. Researchers have evaluated its biodegradability and toxicity to assess its potential risks to human health and ecosystems. These findings are essential for ensuring safe handling and disposal practices in industrial settings.

In conclusion, (5-Chloro-indan-1-yl)-acetaldehyde stands as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in modern chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.